Cas no 2229524-14-3 (4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid
• CAS No: 2229524-14-3
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 6577454
• PubChem ID: 165707795
• Update Time: 2025-06-26

4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid
• EN300-1958947
• 4,4-difluoro-1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclohexane-1-carboxylic acid
• 2229524-14-3

• Inchi： 1S/C14H20F2N2O2/c1-10(2)8-18-9-11(7-17-18)13(12(19)20)3-5-14(15,16)6-4-13/h7,9-10H,3-6,8H2,1-2H3,(H,19,20)
• InChI Key： XWCYQYPNLZRXTP-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=NN(CC(C)C)C=2)CC1)F

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 4,4-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid

Compound CAS No. 2229524-14-3: 4,4-Difluoro-1-(1-(2-Methylpropyl)-1H-Pyrazol-4-yl)cyclohexane-1-Carboxylic Acid

The compound with CAS No. 2229524-14-3, known as 4,4-difluoro-1-(1-(2-methylpropyl)-1H-pyrazol-4-yl)cyclohexane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a difluorinated pyrazole ring with a cyclohexane carboxylic acid moiety, making it a versatile building block for various applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their ability to modulate key biological targets such as kinases and G-protein coupled receptors (GPCRs). The difluorination at the 4-position of the pyrazole ring in this compound is particularly noteworthy, as it enhances the molecule's stability and bioavailability while maintaining its pharmacological activity. This feature makes it an attractive candidate for the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that begins with the preparation of the pyrazole ring system. The introduction of the difluorine substituents is achieved through a fluorination reaction, which is carefully optimized to ensure high yield and purity. Subsequent steps involve the coupling of the pyrazole moiety with the cyclohexane carboxylic acid group, a process that requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity.

One of the most intriguing aspects of this compound is its ability to act as a building block for macrocyclic structures. By incorporating this molecule into larger frameworks, researchers have been able to create highly functional materials with applications in drug delivery systems and molecular recognition technologies. For instance, recent research has demonstrated that this compound can serve as a key component in the synthesis of cyclic peptide analogs, which exhibit potent anti-cancer activity.

In addition to its role in drug discovery, this compound has also shown promise in the field of organic electronics. The combination of the electron-withdrawing difluorine groups and the conjugated pyrazole system imparts unique electronic properties to the molecule, making it suitable for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices.

From an environmental standpoint, this compound has been shown to exhibit low toxicity and high biodegradability, making it an eco-friendly choice for industrial applications. Its stability under various environmental conditions also ensures that it can be safely transported and stored without posing significant risks to human health or the environment.

Looking ahead, researchers are exploring new ways to leverage the unique properties of this compound in emerging fields such as nanotechnology and biotechnology. By integrating this molecule into nanoscale structures, scientists hope to develop innovative solutions for challenges in medicine, energy storage, and environmental remediation.

In conclusion, CAS No. 2229524-14-3 represents a cutting-edge advancement in organic chemistry with broad implications across multiple disciplines. Its distinctive structure and functional groups make it an invaluable tool for advancing scientific research and developing novel technologies that address some of humanity's most pressing challenges.